Cas no 2299851-32-2 (4-Isoxazolemethanethiol)

• Product Name: 4-Isoxazolemethanethiol
• CAS No: 2299851-32-2
• MF: C₄H₅NOS
• MW: 115.153599500656
• CID: 6547850
• Update Time: 2025-06-11

4-Isoxazolemethanethiol Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanethiol

• Inchi： 1S/C4H5NOS/c7-3-4-1-5-6-2-4/h1-2,7H,3H2
• InChI Key： SMCSQBXWPYVUPL-UHFFFAOYSA-N
• SMILES： O1C=C(CS)C=N1

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 224.2±15.0 °C(Predicted)
• pka: 8.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-Isoxazolemethanethiol

Chemical Profile of 4-Isoxazolemethanethiol (CAS No: 2299851-32-2)

4-Isoxazolemethanethiol, identified by the Chemical Abstracts Service Number (CAS No) 2299851-32-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isoxazole class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, with a thiol (-SH) functional group attached to the methylene bridge. The structural uniqueness of 4-Isoxazolemethanethiol makes it a promising candidate for various chemical transformations and biological applications, particularly in the development of novel therapeutic agents.

The isoxazolemethanethiol scaffold is of particular interest due to its ability to participate in diverse chemical reactions, including nucleophilic additions, cyclizations, and metal coordination. These reactivities are harnessed in synthetic pathways to construct more complex molecules, making it a valuable intermediate in medicinal chemistry. Recent advancements in drug discovery have highlighted the potential of isoxazole derivatives as bioactive entities, with several compounds entering preclinical and clinical trials for their antimicrobial, anti-inflammatory, and anticancer properties.

In the context of modern pharmaceutical research, 4-Isoxazolemethanethiol has been explored as a key building block for designing molecules that interact with biological targets. The presence of both the isoxazole ring and the thiol group provides multiple sites for functionalization, enabling the creation of structure-activity relationship (SAR) studies. For instance, modifications at the 4-position of the isoxazole ring have been shown to modulate binding affinity to specific enzymes and receptors. This flexibility has led to its incorporation into libraries of compounds screened for therapeutic efficacy.

One of the most compelling aspects of 4-Isoxazolemethanethiol is its role in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial mediators in many cellular processes and are often implicated in diseases such as cancer and neurodegeneration. By designing molecules that disrupt or modulate these interactions, researchers aim to develop novel therapeutic strategies. The thiol moiety in isoxazolemethanethiol can be exploited to form disulfide bonds or coordinate with metal ions, which are common features in PPI inhibitors.

The synthesis of 4-Isoxazolemethanethiol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by thiolation steps. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the isoxazole ring with high precision.

Recent studies have also explored the pharmacokinetic properties of derivatives of 4-Isoxazolemethanethiol. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing their clinical utility. Computational modeling techniques have been increasingly used to predict ADME profiles before experimental validation, accelerating the drug discovery pipeline. These models take into account factors such as molecular descriptors derived from the structure of isoxazolemethanethiol, helping to guide rational design efforts.

The biological activity of 4-Isoxazolemethanethiol has been investigated across various disease models. In particular, its derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The ability to fine-tune the electronic and steric properties of the molecule through structural modifications allows researchers to optimize potency while minimizing off-target effects. This has led to several high-throughput screening campaigns aimed at identifying lead compounds based on this scaffold.

Another area where isoxazolemethanethiol derivatives have made an impact is in antimicrobial research. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial agents. The unique structural features of 4-Isoxazolemethanethiol make it a versatile platform for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such compounds could potentially address unmet medical needs by targeting resistant strains of pathogens.

The role of computational chemistry in studying 4-Isoxazolemethanethiol cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These insights are invaluable for guiding experimental efforts and predicting the outcomes of structural modifications. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.

In conclusion,4-Isoxazolemethanethiol (CAS No: 2299851-32-2) represents a fascinating compound with diverse applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features enable participation in various chemical transformations and biological interactions, making it a valuable tool for drug discovery efforts aimed at treating diseases such as cancer and infections caused by resistant bacteria. As research continues to uncover new synthetic methodologies and pharmacological applications,isoxazolemethanethiol will undoubtedly remain at the forefront of medicinal chemistry innovation.